Cas no 2228202-78-4 (4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole)

4-(3-Methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a trifluoromethyl group and a 3-methylazetidin-3-yloxy moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the azetidine ring contributes to conformational rigidity, potentially improving binding affinity in medicinal chemistry applications. This scaffold is of interest in the development of bioactive molecules, particularly in agrochemical and pharmaceutical research, due to its balanced physicochemical properties and potential for selective interactions with biological targets. The compound’s structural features make it a versatile intermediate for further functionalization or as a key building block in drug discovery pipelines.

4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole structure

2228202-78-4 structure

Product Name:4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole

CAS No:2228202-78-4

MF:C₈H₁₀F₃N₃O

MW:221.179711818695

CID:5996020

PubChem ID:165700146

Update Time:2025-09-27

4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole
- 2228202-78-4
- EN300-1955978
- 4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole
- Inchi： 1S/C8H10F3N3O/c1-7(3-12-4-7)15-5-2-13-14-6(5)8(9,10)11/h2,12H,3-4H2,1H3,(H,13,14)
- InChI Key： PVEKTNXLEUTNQD-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=NN1)OC1(C)CNC1)(F)F

Computed Properties

Exact Mass: 221.07759644g/mol
Monoisotopic Mass: 221.07759644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 49.9Å²

4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1955978-0.05g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	0.05g	$1247.0	2023-09-17
Enamine	EN300-1955978-0.1g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	0.1g	$1307.0	2023-09-17
Enamine	EN300-1955978-0.25g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	0.25g	$1366.0	2023-09-17
Enamine	EN300-1955978-0.5g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	0.5g	$1426.0	2023-09-17
Enamine	EN300-1955978-1.0g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	1g	$1485.0	2023-06-01
Enamine	EN300-1955978-2.5g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	2.5g	$2912.0	2023-09-17
Enamine	EN300-1955978-5.0g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	5g	$4309.0	2023-06-01
Enamine	EN300-1955978-10.0g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	10g	$6390.0	2023-06-01
Enamine	EN300-1955978-1g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	1g	$1485.0	2023-09-17
Enamine	EN300-1955978-5g	4-[(3-methylazetidin-3-yl)oxy]-3-(trifluoromethyl)-1H-pyrazole	2228202-78-4	5g	$4309.0	2023-09-17

4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole Related Literature

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Additional information on 4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole

Research Briefing on 4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228202-78-4)

The compound 4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228202-78-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of kinase inhibitors, particularly in oncology. The trifluoromethyl group and the azetidine moiety contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific tyrosine kinases implicated in tumor growth, with IC50 values in the nanomolar range.

In addition to its anticancer potential, 4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole has shown promise in modulating inflammatory pathways. Preclinical data from a 2024 Nature Communications article revealed its ability to suppress pro-inflammatory cytokines, suggesting applications in autoimmune diseases. The compound's unique pharmacokinetic profile, including its oral bioavailability and blood-brain barrier penetration, further expands its therapeutic scope.

Synthetic routes to this compound have been optimized in recent years, with a focus on green chemistry principles. A 2023 Organic Process Research & Development publication detailed a scalable, high-yield synthesis using continuous flow technology, reducing waste and improving cost-efficiency. These advancements are critical for facilitating its transition from bench to bedside.

Ongoing clinical trials are evaluating derivatives of this compound for various indications, with preliminary Phase I data showing favorable safety profiles. Researchers are also exploring its potential in combination therapies and as a molecular probe for studying disease mechanisms. The compound's versatility underscores its importance in modern drug discovery pipelines.

In conclusion, 4-(3-methylazetidin-3-yl)oxy-3-(trifluoromethyl)-1H-pyrazole represents a significant advancement in medicinal chemistry, with broad applications across multiple therapeutic areas. Future research directions include structure-activity relationship studies to optimize selectivity and the development of novel formulations to enhance delivery. This compound exemplifies the convergence of chemical innovation and biological insight in addressing unmet medical needs.